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Compound of Interest

Compound Name: Bis(2-butoxyethyl) phosphate

Cat. No.: B049836 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Bis(2-butoxyethyl) phosphate (also known as Tris(2-butoxyethyl) phosphate or TBEP),

tailored for researchers, scientists, and drug development professionals. Following these

procedures is essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Health Effects
Bis(2-butoxyethyl) phosphate is classified as an irritant that can cause skin, eye, and

respiratory tract irritation.[1][2] While acute toxicity is low, prolonged or repeated exposure may

cause damage to organs.[3][4] It is suspected of damaging the unborn child.[4] Studies in

animal models have indicated potential hepatotoxic and carcinogenic risks, as well as adverse

effects on male reproductive function.[5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Bis(2-butoxyethyl)
phosphate. The following table summarizes the required equipment.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][4] A face shield

may be required for splash

hazards.

Protects eyes and face from

splashes and vapors.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7] An

impervious lab coat or

chemical-resistant apron and

closed-toe shoes are also

required.[1][7]

Prevents skin contact with the

chemical.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[1][7] If ventilation

is inadequate or for handling

large quantities, a NIOSH-

approved respirator with

appropriate cartridges may be

necessary.[1][7]

Minimizes inhalation of vapors.

Hand Protection
Disposable nitrile or other

chemically resistant gloves.[7]

Prevents direct skin contact

during handling.

Quantitative Data Summary
The following tables provide key quantitative data for Bis(2-butoxyethyl) phosphate.

Physical and Chemical Properties
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Property Value

Molecular Formula C18H39O7P[1]

Molecular Weight 398.47 g/mol [1]

Appearance Colorless liquid[1]

Boiling Point 215.0 - 228.0 °C @ 4.00 mmHg[1]

Melting Point -70 °C[1]

Flash Point > 112 °C (> 233.60 °F)[1]

Specific Gravity/Density 1.0060 g/cm³[1]

Water Solubility < 2 g/L @ 20°C[8]

Toxicological Data

Metric Value Species

Oral LD50 > 2000 mg/kg[8] Rat

Dermal LD50 > 5000 mg/kg[8] Rabbit

Inhalation LC50 (4h) > 6.4 mg/L[8] Rat

Chronic Noncancer Health

Risk Limit (nHRL)
30 µg/L[9] -

Standard Operating Procedure: Handling and
Disposal
The following workflow outlines the essential steps for safely handling and disposing of Bis(2-
butoxyethyl) phosphate in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Bis(2-butoxyethyl) phosphate.
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Experimental Protocol: General Procedure for
Handling a Liquid Chemical
While a specific experimental protocol for Bis(2-butoxyethyl) phosphate in drug development

is not publicly available, the following general procedure for handling a liquid chemical with

similar hazard properties can be adapted. A comprehensive, experiment-specific risk

assessment must be conducted before proceeding.

Preparation:

Consult the Safety Data Sheet (SDS) for Bis(2-butoxyethyl) phosphate.[1][4][8]

Ensure a chemical fume hood is certified and functioning correctly.

Assemble all necessary equipment (glassware, stir plates, etc.) inside the fume hood.

Don all required PPE as outlined in the table above.

Handling and Use:

Perform all manipulations of the chemical inside the fume hood to minimize inhalation

exposure.[7]

Use caution when pouring to avoid splashing.

Keep containers tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

Spill Management:

In case of a small spill, absorb it with an inert material such as vermiculite or sand.[1]

Collect the absorbed material into a designated hazardous waste container.[4]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.[4]
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Waste Disposal:

All waste, including contaminated PPE, must be disposed of as hazardous waste in

accordance with local, state, and federal regulations.[4][7]

Collect liquid waste in a labeled, sealed, and chemically compatible container.[7]

Collect solid waste, including contaminated gloves and absorbent materials, in a separate,

clearly labeled hazardous waste container.[7]

Decontamination:

Wipe down the work area within the fume hood with an appropriate solvent (e.g., ethanol),

followed by soap and water.[10]

Properly doff and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste container.

Wash hands thoroughly with soap and water after handling the chemical.[1]

Logical Relationships: Hazard Mitigation Strategy
The following diagram illustrates the logical relationship between hazard identification, control

measures, and the desired outcome of a safe working environment.

Bis(2-butoxyethyl) phosphate Skin/Eye Irritation Respiratory Irritation Potential Organ Damage Reproductive Toxicity
Presents Engineering Controls

(Fume Hood)
Administrative Controls

(SOPs, Training)
Personal Protective Equipment

(Gloves, Goggles, etc.)
Mitigated by

{Safe Laboratory Environment}
Ensures

Click to download full resolution via product page

Caption: Hierarchy of Controls for Mitigating Chemical Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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